Cas no 89226-81-3 (Benzene, 1,2-bis(dibromomethyl)-4-fluoro-)

• Product Name: Benzene, 1,2-bis(dibromomethyl)-4-fluoro-
• CAS No: 89226-81-3
• MF: C₈H₅Br₄F
• MW: 439.739702939987
• CID: 607784
• PubChem ID: 13255253
• Update Time: 2025-04-19

Benzene, 1,2-bis(dibromomethyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-bis(dibromomethyl)-4-fluoro-
• 1,2-bis(dibromomethyl)-4-fluorobenzene
• 89226-81-3
• DTXSID00532235
• SCHEMBL6279472

• Inchi： 1S/C8H5Br4F/c9-7(10)5-2-1-4(13)3-6(5)8(11)12/h1-3,7-8H
• InChI Key： BGYOJYXDVCYTPC-UHFFFAOYSA-N
• SMILES： BrC(C1C=C(C=CC=1C(Br)Br)F)Br

Computed Properties

• Exact Mass: 435.71100
• Monoisotopic Mass: 435.71088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 92-97 °C
• PSA: 0.00000
• LogP: 5.14050
• Solubility: Not available

Benzene, 1,2-bis(dibromomethyl)-4-fluoro- Security Information

• Hazard Category Code： 34-22
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：